ethyl 4-(3,4-dihydroisoquinolin-2(1H)-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(3,4-dihydro-1H-isoquinolin-2-yl)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H20FN3O3/c1-2-29-22(28)21-19(25-12-11-15-5-3-4-6-16(15)14-25)13-20(27)26(24-21)18-9-7-17(23)8-10-18/h3-10,13H,2,11-12,14H2,1H3
• InChI Key: SNWZPLDRKHIFOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCC3=CC=CC=C3C2)C4=CC=C(C=C4)F
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol

Description

The compound ethyl 4-(3,4-dihydroisoquinolin-2(1H)-yl)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a chemical entity that appears to be related to the class of compounds known as dihydroisoquinolines. These compounds are of interest due to their potential pharmacological properties, including antibacterial activity. The specific structure of this compound suggests it may have been designed to incorporate both dihydroisoquinoline and fluorophenyl groups, which could contribute to its activity profile.

Synthesis Analysis

The synthesis of related dihydroisoquinoline derivatives has been described in the literature. For instance, an efficient method for synthesizing ethyl 1-(2-oxoalkyl)-1,2-dihydroisoquinoline-2-carboxylates involves the formation of a C–C bond between 2-ethoxycarbonylisoquinolinium chloride and trimethylsilyl enol ethers. This process results in the formation of compounds that can be further cyclized to yield pyrido[2,1-a]isoquinoline derivatives . Although the exact synthesis of the compound is not detailed, it is likely that similar synthetic strategies could be employed, possibly involving the use of fluoroquinolone intermediates as suggested by the synthesis of related compounds .

Molecular Structure Analysis

Chemical Reactions Analysis

The chemical reactions involving dihydroisoquinoline derivatives typically include cyclization and substitution reactions. The base-induced cyclization of ethyl 1-(2-oxoalkyl)-1,2-dihydroisoquinoline-2-carboxylates to form pyrido[2,1-a]isoquinoline derivatives is an example of such reactions . The fluorine atom on the phenyl ring could also participate in nucleophilic aromatic substitution reactions, which might be relevant in the context of biological interactions or further chemical modifications.

Physical and Chemical Properties Analysis